2-[(4-Fluorosulfonyloxyphenyl)-methylsulfamoyl]-1,4-dimethylbenzene

• IUPAC Name: 2-[(4-fluorosulfonyloxyphenyl)-methylsulfamoyl]-1,4-dimethylbenzene
• InChI: InChI=1S/C15H16FNO5S2/c1-11-4-5-12(2)15(10-11)23(18,19)17(3)13-6-8-14(9-7-13)22-24(16,20)21/h4-10H,1-3H3
• InChI Key: PXKOSUABBOLGTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)N(C)C2=CC=C(C=C2)OS(=O)(=O)F
• Molecular Formula: C15H16FNO5S2
• Molecular Weight: 373.4 g/mol
• CAS No.: 2411194-97-1

Description

2-[(4-Fluorosulfonyloxyphenyl)-methylsulfamoyl]-1,4-dimethylbenzene is a complex organic compound characterized by its unique molecular structure. This compound features a fluorosulfonyloxyphenyl group attached to a methylsulfamoyl moiety, which is further connected to a 1,4-dimethylbenzene core. Its intricate structure makes it a subject of interest in various scientific research fields.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-[(4-Fluorosulfonyloxyphenyl)-methylsulfamoyl]-1,4-dimethylbenzene typically involves multi-step organic reactions. The reaction conditions often require the use of strong acids and bases, as well as controlled temperatures to ensure the desired product formation.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes to achieve high yields and purity. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis process, making it suitable for commercial production.

Chemical Reactions Analysis

Types of Reactions: 2-[(4-Fluorosulfonyloxyphenyl)-methylsulfamoyl]-1,4-dimethylbenzene can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the presence of functional groups within the compound's structure.

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. The reaction conditions often require specific temperatures, solvents, and reaction times to achieve the desired outcomes.

Major Products Formed: The major products formed from these reactions can include oxidized or reduced derivatives of the original compound, as well as substituted derivatives where different functional groups are introduced. These products can have applications in various fields, including pharmaceuticals and materials science.

Scientific Research Applications

2-[(4-Fluorosulfonyloxyphenyl)-methylsulfamoyl]-1,4-dimethylbenzene has several scientific research applications. In chemistry, it can be used as a building block for the synthesis of more complex molecules. In biology, it may serve as a probe or inhibitor in biochemical studies. In medicine, it could be explored for its potential therapeutic properties. In industry, it might find use in the development of new materials or chemical processes.

Mechanism of Action

The mechanism by which 2-[(4-Fluorosulfonyloxyphenyl)-methylsulfamoyl]-1,4-dimethylbenzene exerts its effects depends on its molecular targets and pathways. The compound may interact with specific enzymes or receptors, leading to biological or chemical changes. Understanding these mechanisms is crucial for developing applications in various fields.

Comparison with Similar Compounds

List of Similar Compounds

• 2-[(4-Fluorosulfonyloxyphenyl)-methylsulfamoyl]naphthalene

• 4-(2-Fluorosulfonyloxyphenyl)-2-methyl-1,3-thiazole

This compound's unique structure and properties make it a valuable subject of study in various scientific fields